Cas no 2228663-69-0 (ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate)

Ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate is a pyrazole-based compound featuring both amino and hydroxyl functional groups, enhancing its reactivity and potential as an intermediate in pharmaceutical synthesis. The presence of the ester moiety offers versatility for further derivatization, while the amino and hydroxyl groups contribute to its solubility and interaction with biological targets. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced hydrophilicity and structural flexibility. Its well-defined molecular structure ensures reproducibility in synthetic applications, making it a reliable building block for drug discovery and fine chemical research.
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate structure
2228663-69-0 structure
Product Name:ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
CAS No:2228663-69-0
MF:C10H17N3O3
MW:227.260282278061
CID:6052535
PubChem ID:165733442
Update Time:2025-05-20

ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
    • EN300-1778453
    • 2228663-69-0
    • Inchi: 1S/C10H17N3O3/c1-4-16-9(15)8-7(5-13(3)12-8)10(2,11)6-14/h5,14H,4,6,11H2,1-3H3
    • InChI Key: ICMLMMOSXOBPRV-UHFFFAOYSA-N
    • SMILES: OCC(C)(C1=CN(C)N=C1C(=O)OCC)N

Computed Properties

  • Exact Mass: 227.12699141g/mol
  • Monoisotopic Mass: 227.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 90.4Ų

ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1778453-0.05g
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
2228663-69-0
0.05g
$1417.0 2023-09-20
Enamine
EN300-1778453-0.1g
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
2228663-69-0
0.1g
$1484.0 2023-09-20
Enamine
EN300-1778453-0.25g
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
2228663-69-0
0.25g
$1551.0 2023-09-20
Enamine
EN300-1778453-0.5g
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
2228663-69-0
0.5g
$1619.0 2023-09-20
Enamine
EN300-1778453-1.0g
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
2228663-69-0
1g
$1686.0 2023-06-02
Enamine
EN300-1778453-2.5g
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
2228663-69-0
2.5g
$3304.0 2023-09-20
Enamine
EN300-1778453-5.0g
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
2228663-69-0
5g
$4890.0 2023-06-02
Enamine
EN300-1778453-10.0g
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
2228663-69-0
10g
$7250.0 2023-06-02
Enamine
EN300-1778453-1g
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
2228663-69-0
1g
$1686.0 2023-09-20
Enamine
EN300-1778453-5g
ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
2228663-69-0
5g
$4890.0 2023-09-20

Additional information on ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228663-69-0)

Ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate, a compound with the chemical identifier CAS No. 2228663-69-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry and drug development.

The molecular structure of ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a pyrazole ring, which is a well-known pharmacophore in many bioactive molecules, plays a crucial role in its interaction with biological targets. Additionally, the compound features an ethyl ester group and an amino-propanol side chain, which are known to enhance solubility and bioavailability, making it a promising candidate for further investigation.

Recent research in the field of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazole-based molecules have shown significant promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific modification of ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate with an amino-propanol side chain has been strategically designed to optimize its pharmacokinetic properties while maintaining potent biological activity.

In vitro studies have demonstrated that this compound exhibits remarkable inhibitory effects on several enzymes and receptors relevant to human health. For instance, preliminary data suggests that it may interfere with the activity of enzymes involved in inflammation pathways, potentially making it a valuable asset in the treatment of chronic inflammatory diseases. Furthermore, its interaction with specific receptors has been explored, indicating potential applications in neuroprotective therapies.

The synthesis of ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate represents a culmination of years of research in synthetic organic chemistry. The development of efficient synthetic routes has been crucial in enabling large-scale production, which is essential for both preclinical and clinical studies. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier, a critical factor for many therapeutic applications. This property has been observed in initial animal models, where the compound demonstrated effective distribution throughout the central nervous system without significant side effects. Such findings are particularly encouraging for the development of treatments targeting neurological disorders.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives based on the core structure of ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate. These trials aim to provide comprehensive data on its therapeutic potential across various disease states. The results from these studies are expected to pave the way for new treatment strategies and may lead to regulatory approval for several indications.

The environmental impact and sustainability of producing ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate have also been carefully considered. Efforts have been made to optimize synthetic pathways to minimize waste and reduce energy consumption. Green chemistry principles have been integrated into the production process, ensuring that the compound is synthesized in an environmentally responsible manner.

In conclusion, ethyl 4-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228663-69) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The ongoing studies and future developments in this field hold great promise for advancing medical treatments and improving patient outcomes.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.